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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

assessing the efficacy of ONC213 in primary Acute Myeloid Leukemia (AML) samples using a

colony formation assay. ONC213 is an orally active inhibitor of α-ketoglutarate dehydrogenase

(αKGDH) that has demonstrated potent antileukemic activity, particularly against leukemia stem

cells (LSCs), while exhibiting minimal toxicity to normal hematopoietic cells.[1][2] This

document outlines the underlying mechanism of ONC213, its effects on AML colony formation,

and a step-by-step guide for conducting the assay.

Introduction
Acute Myeloid Leukemia (AML) is a hematologic malignancy characterized by the rapid growth

of abnormal myeloid cells in the bone marrow and blood. A significant challenge in AML

treatment is the persistence of leukemia stem cells (LSCs), which are often resistant to

conventional chemotherapy and are a primary cause of relapse.[3][4] ONC213 represents a

promising therapeutic agent that targets the metabolic vulnerabilities of AML cells. By inhibiting

αKGDH, ONC213 disrupts mitochondrial respiration, leading to mitochondrial stress and

apoptosis.[1][2][5] This mechanism is particularly effective in AML cells that are highly

dependent on oxidative phosphorylation for energy.[1] Furthermore, ONC213 has been shown
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to reduce the expression of MCL-1, a key anti-apoptotic protein that contributes to venetoclax

resistance.[1][2][3]

The colony formation assay, or clonogenic assay, is a critical in vitro method to evaluate the

ability of a single cell to proliferate and form a colony of at least 50 cells. This assay is

instrumental in assessing the long-term survival and proliferative capacity of cancer cells after

therapeutic intervention and provides valuable insights into the potential of a compound to

eradicate the LSC population.[6][7]

Mechanism of Action of ONC213 in AML
ONC213's primary mechanism of action in AML involves the inhibition of α-ketoglutarate

dehydrogenase (αKGDH), a critical enzyme in the Krebs cycle. This inhibition leads to a

cascade of downstream effects that ultimately result in the selective killing of AML cells,

including LSCs.
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Sample Preparation

Drug Treatment

Plating in Methylcellulose

Incubation & Analysis

Isolate Mononuclear Cells
(Ficoll Gradient)

Count Viable Cells
(Trypan Blue)

Treat cells with ONC213
(e.g., 250 nM, 500 nM)

for 48 hours

Wash cells 3x with PBS

Plate cells in MethoCult™
(1x10^5 cells/plate)

Incubate for 10-14 days
(37°C, 5% CO₂)

Count colonies (>50 cells)
using an inverted microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b13145634?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380567/
https://pubmed.ncbi.nlm.nih.gov/38266099/
https://pubmed.ncbi.nlm.nih.gov/38266099/
https://pubmed.ncbi.nlm.nih.gov/38266099/
https://www.springermedizin.de/onc213-a-novel-strategy-to-resensitize-resistant-aml-cells-to-ve/50440502
https://www.springermedizin.de/onc213-a-novel-strategy-to-resensitize-resistant-aml-cells-to-ve/50440502
https://pubmed.ncbi.nlm.nih.gov/39780285/
https://pubmed.ncbi.nlm.nih.gov/39780285/
https://www.medchemexpress.com/onc213.html
https://www.researchgate.net/publication/336545980_Venetoclax_Synergistically_Enhances_the_Antileukemic_Activity_of_Imipridone_ONC213_a_Novel_Imipridone_ONC201_Analog_in_Acute_Myeloid_Leukemia
https://www.championsoncology.com/colony-forming-unit-assay
https://www.benchchem.com/product/b13145634#onc213-colony-formation-assay-in-primary-aml-samples
https://www.benchchem.com/product/b13145634#onc213-colony-formation-assay-in-primary-aml-samples
https://www.benchchem.com/product/b13145634#onc213-colony-formation-assay-in-primary-aml-samples
https://www.benchchem.com/product/b13145634#onc213-colony-formation-assay-in-primary-aml-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13145634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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